![molecular formula C5H10IN B059508 3-Iodopiperidine CAS No. 1289387-90-1](/img/structure/B59508.png)
3-Iodopiperidine
Overview
Description
3-Iodopiperidine is a derivative of piperidine, which is a versatile organic compound that plays an integral role in numerous chemical reactions and industrial processes . It is an organic compound classified under the family of heterocyclic amines .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular formula of this compound is C5H10IN . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Chemical Reactions Analysis
The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Physical and Chemical Properties Analysis
Piperidine is a clear, colorless liquid that has a characteristic odor. It is miscible with water and many organic solvents, indicating its highly polar nature .
Scientific Research Applications
Synthesis of Piperidines :
- Gallium iodide/iodine has been used for the synthesis of 4-iodopiperidines via aza-Prins cyclization, demonstrating an efficient method for preparing these compounds (Yadav et al., 2008).
- Cobalt-catalyzed cross-coupling of 3- and 4-iodopiperidines with Grignard reagents has been explored, offering a chemoselective and flexible approach to functionalize piperidines (Gonnard et al., 2015).
Medicinal Chemistry and Drug Development :
- The synthesis of aminoacridine derivatives, including iodine-labeled analogs, has been investigated for studying cell distribution and potential antitumor properties (Peixoto et al., 2009).
- Research on iodinated amino acids, like 3-Iodo-α-methyl-L-tyrosine, has shown promise in oncologic imaging outside the brain (Lahoutte et al., 2003).
Toxicology and Environmental Studies :
- Investigations into the occurrence and toxicity of iodinated disinfection byproducts in drinking water reveal insights into the potential health risks associated with these compounds (Richardson et al., 2008).
Radiopharmaceutical Applications :
- The synthesis and body distribution of various iodine-131 labeled centrally acting drugs have been studied for potential applications in nuclear medicine (Braun et al., 1977).
Analytical Chemistry :
- Development of high-performance liquid chromatographic assays for contrast agents like iopiperidol in plasma and urine showcases the analytical applications of iodinated compounds (Arbughi et al., 1999).
Safety and Hazards
Future Directions
Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds. Compounds with piperidine moiety show a wide variety of biologic activities. This review article sheds a light on the most recent studies proving the importance of piperidine nucleus in the field of drug discovery .
Properties
IUPAC Name |
3-iodopiperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10IN/c6-5-2-1-3-7-4-5/h5,7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LESPVTBAQQARHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40329646 | |
Record name | 3-iodopiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40329646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1289387-90-1 | |
Record name | 3-iodopiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40329646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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